Cas no 189760-92-7 ((4R)-4-(hydroxymethyl)hexanenitrile)
189760-92-7 structure
Product Name:(4R)-4-(hydroxymethyl)hexanenitrile
CAS No:189760-92-7
MF:C7H13NO
MW:127.184221982956
CID:2786837
PubChem ID:71347895
Update Time:2025-04-21
(4R)-4-(hydroxymethyl)hexanenitrile Chemical and Physical Properties
Names and Identifiers
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- 189760-92-7
- DTXSID10773814
- (4R)-4-(hydroxymethyl)hexanenitrile
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- Inchi： 1S/C7H13NO/c1-2-7(6-9)4-3-5-8/h7,9H,2-4,6H2,1H3/t7-/m1/s1
- InChI Key： IPJKESBTKVNDMR-SSDOTTSWSA-N
- SMILES： OC[C@H](CC)CCC#N
Computed Properties
- Exact Mass: 127.099714038Da
- Monoisotopic Mass: 127.099714038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 44Ų
(4R)-4-(hydroxymethyl)hexanenitrile Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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